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Compound of Interest

Compound Name: 4-Bromo-4'-vinylbiphenyl

Cat. No.: B15250904 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 4-Bromo-4'-
vinylbiphenyl. This guide provides immediate and essential safety protocols, operational

plans, and disposal procedures to foster a secure research environment.

Chemical Profile and Hazards:

4-Bromo-4'-vinylbiphenyl is a solid organic compound. While a specific Safety Data Sheet

(SDS) for this exact molecule is not readily available, by examining structurally similar

compounds such as 4-Bromobiphenyl and 4-Vinylbiphenyl, we can infer its potential hazards.

The presence of the bromobiphenyl structure suggests it may cause skin and eye irritation, with

potential for serious eye damage.[1] It may also be harmful if swallowed and could cause

respiratory irritation.[1] Furthermore, brominated biphenyls are often very toxic to aquatic life.[1]

[2] The vinyl group introduces reactivity, making it a monomer for polymerization.[3][4]

Personal Protective Equipment (PPE)
When handling 4-Bromo-4'-vinylbiphenyl, a comprehensive PPE strategy is crucial to

minimize exposure. The following table summarizes the recommended personal protective

equipment.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye/Face Protection Safety Goggles
EN 166 (EU) or

NIOSH (US) approved

Protects against dust,

splashes, and vapors.

[5]

Face Shield ANSI Z.87.1

Required for risk of

explosion or

significant splash

hazard.[6]

Skin Protection
Chemical-resistant

Gloves

Nitrile, Neoprene, or

Butyl rubber (consult

manufacturer's guide)

Prevents direct skin

contact with the

chemical.[6][7][8]

Laboratory Coat
Nomex® or 100%

cotton

Provides a barrier

against spills and

splashes.[6]

Impervious Clothing As needed

Wear fire/flame

resistant and

impervious clothing for

added protection.[5]

Closed-toe Shoes
Protects feet from

spills.

Respiratory Protection
Dust Mask or

Respirator

N95 (US) or

equivalent

Use if dust formation

is unavoidable or if

exposure limits are

exceeded.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Step-by-Step Handling Protocol:
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Preparation:

Ensure adequate ventilation in the work area, such as a chemical fume hood.[5]

Inspect all PPE for integrity before use.[5]

Have an emergency plan and necessary first-aid supplies readily available.

Handling:

Avoid the formation of dust.[5][9]

Do not breathe dust, mist, gas, or vapors.[5]

Avoid contact with skin, eyes, and clothing.[5][9]

Use spark-proof tools and explosion-proof equipment if necessary.[5]

Do not eat, drink, or smoke in the handling area.[2]

In Case of Exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan:
Chemical waste must be managed to prevent environmental contamination.

Collection:
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Collect waste in suitable, closed, and clearly labeled containers.[5][9]

Storage:

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.

Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[2]

Do not allow the product to enter drains or surface water.[2]

Quantitative Data Summary
The following table presents relevant physical and chemical properties for 4-Bromo-4'-
vinylbiphenyl and related compounds, which are crucial for safe handling and storage.

Property 4-Bromobiphenyl 4-Vinylbiphenyl

Molecular Formula C12H9Br[1] C14H12[3][9]

Molecular Weight 233.10 g/mol [1] 180.25 g/mol [3][9]

Appearance Solid Cream Solid[9]

Melting Point 82-86 °C[10] 115-121 °C[3][11]

Boiling Point 310 °C[10] ~301.7 °C[3]

Flash Point 143 °C[12] ~139.4 °C[3]

Experimental Workflow Visualization
To ensure clarity in the handling and disposal process, the following diagram outlines the

logical steps from preparation to final disposal.
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Workflow for Handling 4-Bromo-4'-vinylbiphenyl
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Caption: Logical workflow for the safe handling and disposal of 4-Bromo-4'-vinylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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